Cas no 944267-45-2 (α-(3-fluoro-5-methylphenyl)-1H-Imidazole-2-methanol)

• Product Name: α-(3-fluoro-5-methylphenyl)-1H-Imidazole-2-methanol
• CAS No: 944267-45-2
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 1122509
• Update Time: 2024-02-08

α-(3-fluoro-5-methylphenyl)-1H-Imidazole-2-methanol Chemical and Physical Properties

Names and Identifiers

• α-(3-fluoro-5-methylphenyl)-1H-Imidazole-2-methanol

• Inchi： 1S/C11H11FN2O/c1-7-4-8(6-9(12)5-7)10(15)11-13-2-3-14-11/h2-6,10,15H,1H3,(H,13,14)
• InChI Key： XWCFSDRERWDSRT-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC(C)=CC(F)=C2)O)NC=CN=1

Computed Properties

• Exact Mass: 206.086
• Monoisotopic Mass: 206.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.9±45.0 °C(Predicted)
• pka: 12.27±0.20(Predicted)